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Compound of Interest

Compound Name: PF-514273

CAS No.: 851728-60-4

Cat. No.: B1679703

Get Quote

This document provides a comprehensive overview of PF-514273, a potent and highly

selective cannabinoid receptor 1 (CB1) antagonist. It is intended for researchers, scientists,

and professionals in the field of drug development who are interested in the pharmacological

profile and therapeutic potential of this compound.

Chemical Identity
PF-514273 is a synthetic, bicyclic lactam-based compound developed by Pfizer. Its systematic

IUPAC name is 2-(2-chlorophenyl)-3-(4-chlorophenyl)-7-(2,2-difluoropropyl)-6,7-dihydro-2H-

pyrazolo[3,4-f][1]oxazepin-8(5H)-one.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679703#bc-rfq
https://www.benchchem.com/product/b1679703/docs?utm_src=pdf-body#pf-514273-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1679703/docs?utm_src=pdf-body#pf-514273-a-technical-guide-for-researchers
https://en.wikipedia.org/wiki/PF-514273
https://en.wikipedia.org/wiki/PF-514273
https://precision.fda.gov/uniisearch/srs/unii/45FRJ4YGM2
https://www.drugfuture.com/gsrs/substance/45frj4ygm2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

2-(2-chlorophenyl)-3-(4-chlorophenyl)-7-(2,2-

difluoropropyl)-6,7-dihydro-2H-pyrazolo[3,4-f]

[1]oxazepin-8(5H)-one

Synonyms
PF 514273, PF-0514273, compound 19d[2][3][4]

[5]

CAS Number 851728-60-4[1][2][3]

Molecular Formula C21H17Cl2F2N3O2[1][2][3][6]

Molar Mass 452.28 g·mol−1[1]

InChIKey FJMQJSUOOGOWBD-UHFFFAOYSA-N[1][2][6]

Mechanism of Action and Selectivity
PF-514273 functions as a high-affinity antagonist for the CB1 receptor. A key characteristic of

this compound is its exceptional selectivity for the CB1 receptor over the closely related CB2

receptor, with a reported selectivity of approximately 10,000-fold.[1] This high degree of

selectivity minimizes off-target effects and makes PF-514273 a valuable tool for specifically

investigating CB1 receptor-mediated physiological and pathological processes.

The antagonism of the CB1 receptor by PF-514273 has been shown to inhibit food intake in

vivo, highlighting its potential for the treatment of obesity.[7]

Signaling Pathway
The CB1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by

endocannabinoids (such as anandamide and 2-arachidonoylglycerol), primarily couples to the

Gi/o family of G-proteins. This activation leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cyclic adenosine monophosphate (cAMP) levels. Additionally, CB1

receptor activation modulates ion channels, including the inhibition of voltage-gated calcium

channels and the activation of inwardly rectifying potassium channels.

As a CB1 receptor antagonist, PF-514273 blocks the binding of endocannabinoids and other

agonists, thereby preventing the initiation of this downstream signaling cascade.
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Figure 1. Simplified signaling pathway of the CB1 receptor and the antagonistic action of PF-
514273.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of PF-514273 are

described in the primary literature. The following provides a generalized workflow for a key in

vitro experiment to determine the binding affinity and selectivity of a compound like PF-514273.

Radioligand Binding Assay Workflow
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Figure 2. General workflow for a radioligand binding assay to determine receptor affinity.

Methodology:

Membrane Preparation: Cell membranes are prepared from cell lines stably expressing

either the human CB1 or CB2 receptor.

Competition Binding: Membranes are incubated with a known concentration of a

radiolabeled CB1/CB2 agonist (e.g., [³H]CP-55,940) and varying concentrations of the test

compound (PF-514273).
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Separation: The reaction is terminated by rapid filtration through glass fiber filters, which

traps the membranes with bound radioligand while allowing the unbound radioligand to pass

through.

Quantification: The amount of radioactivity trapped on the filters is quantified using liquid

scintillation counting.

Data Analysis: The data are analyzed using non-linear regression to determine the

concentration of the test compound that inhibits 50% of the specific binding of the radioligand

(IC₅₀). The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Quantitative Data Summary
The following table summarizes the key quantitative data for PF-514273.

Parameter Receptor Value Reference

Binding Affinity (Ki) CB1 1 nM

CB2 >10,000 nM

Selectivity (CB2 Ki /

CB1 Ki)
- ~10,000-fold [1]

Clinical Development
PF-514273 was advanced to human clinical trials for weight management.[7] However, the

highest phase of development reached was Phase 1, and the drug has since been

discontinued.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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